1-allyl-5-bromo-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C19H16BrNO4
• Molecular Weight: 402.2 g/mol
• IUPAC Name: 5-bromo-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1-prop-2-enylindol-2-one
• InChI: InChI=1S/C19H16BrNO4/c1-2-9-21-15-8-7-12(20)10-14(15)19(25,18(21)24)11-17(23)13-5-3-4-6-16(13)22/h2-8,10,22,25H,1,9,11H2
• InChI Key: OGCVEGPXJAIUDE-UHFFFAOYSA-N
• SMILES: C=CCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C3=CC=CC=C3O)O

Description

1-allyl-5-bromo-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is a chemical compound that belongs to the class of indole derivatives. It has gained attention in scientific research due to its potential biological activities and pharmacological properties.

Mechanism of Action

The mechanism of action of 1-allyl-5-bromo-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been suggested that its anticancer activity may be due to its ability to induce apoptosis and inhibit cell proliferation. Its anti-inflammatory activity may be attributed to its ability to inhibit the production of pro-inflammatory cytokines and enzymes. Its antioxidant activity may be due to its ability to scavenge free radicals and reduce oxidative stress.
Biochemical and Physiological Effects
1-allyl-5-bromo-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has been shown to have various biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells, reduce inflammation, and protect against oxidative stress. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 1-allyl-5-bromo-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one in lab experiments include its potential as a therapeutic agent for various diseases and its ability to exhibit multiple biological activities. However, its limitations include its relatively low solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

For the study of 1-allyl-5-bromo-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one include further investigation of its mechanism of action, optimization of its synthesis method to improve its solubility and pharmacokinetics, and evaluation of its potential as a therapeutic agent for various diseases. Additionally, its potential as a photosensitizer for photodynamic therapy and its application in drug delivery systems should be explored.

Synthesis Methods

The synthesis of 1-allyl-5-bromo-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one involves the reaction of 5-bromo-3-hydroxyindole-2-carboxylic acid with ethyl 2-(2-hydroxyphenyl)acetate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with allyl bromide and potassium carbonate to yield the final product.

Scientific Research Applications

1-allyl-5-bromo-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has been studied for its potential biological activities and pharmacological properties. It has been reported to exhibit anticancer, anti-inflammatory, and antioxidant activities. It has also been investigated for its potential as a therapeutic agent for Alzheimer's disease and as a photosensitizer for photodynamic therapy.